Cas no 1007089-84-0 (3-Chloromethyl-5-methylpyridine Hydrochloride)

• Product Name: 3-Chloromethyl-5-methylpyridine Hydrochloride
• CAS No: 1007089-84-0
• MF: C₇H₉Cl₂N
• MW: 178.059059858322
• MDL: MFCD11656303
• CID: 838733
• PubChem ID: 24764282
• Update Time: 2025-07-24

3-Chloromethyl-5-methylpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methylpyridine hydrochloride
• 3-Chloromethyl-5-methylpyridine Hydrochloride
• 3-(Chloromethyl)-5-methulpyridine(HCl)
• 3-(CHLOROMETHYL)-5-METHYLPYRIDINE
• 3-(Chloromethyl)-5-methylpyridine, HCl
• Rupatadine Impurity H
• -5-methylpyridine hydrochloride
• 3-Choromethyl-5-Methylpyridine HCl
• 3-(chloroMethyl)-5-Methyl-Pyridine HCl
• BCP15251
• TRA0090030
• SB21491
• SY021371
• AB0034376
• X8521
• ST24032569
• 3-(Chloromethyl)-5-methylpyridineHydrochloride
• AKOS015846560
• EN300-170719
• CS-W021769
• Rupatadine impurity 6 HCl
• 1007089-84-0
• MFCD11656303
• 3-(Chloromethyl)-5-methylpyridine HCl
• 3-(Chloromethyl)-5-methylpyridine--hydrogen chloride (1/1)
• DTXSID40647216
• Lupatadine Impurity 3
• J-510841
• DB-082415
• SCHEMBL2419772
• Pyridine, 3-(chloromethyl)-5-methyl-, hydrochloride (1:1)
• HS-3001
• 3-(chloromethyl)-5-methylpyridine;hydrochloride

• MDL： MFCD11656303
• Inchi： 1S/C7H8ClN.ClH/c1-6-2-7(3-8)5-9-4-6;/h2,4-5H,3H2,1H3;1H
• InChI Key： NCAHREJYXFDWGE-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=C(C)C=1.Cl

Computed Properties

• Exact Mass: 141.03500
• Monoisotopic Mass: 177.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 2.12880

3-Chloromethyl-5-methylpyridine Hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Chloromethyl-5-methylpyridine Hydrochloride

3-Chloromethyl-5-methylpyridine Hydrochloride: A Key Intermediate in Modern Pharmaceutical Synthesis

3-Chloromethyl-5-methylpyridine Hydrochloride, with the CAS number 1007089-84-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its 3-chloromethyl and 5-methylpyridine substituents, plays a crucial role in the synthesis of various bioactive molecules. Its unique structural features make it an invaluable building block for the development of novel therapeutic agents.

The 3-chloromethyl moiety in 3-Chloromethyl-5-methylpyridine Hydrochloride is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This property is exploited in the synthesis of a wide range of pharmacophores, including those targeting neurological disorders, infectious diseases, and cancer. The presence of the 5-methylpyridine group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

In recent years, 3-Chloromethyl-5-methylpyridine Hydrochloride has been extensively studied for its potential applications in the treatment of various diseases. For instance, researchers have explored its utility in the synthesis of kinase inhibitors, which are critical in cancer therapy. The compound's ability to serve as a precursor for these inhibitors stems from its ability to undergo selective functionalization at the 3-chloromethyl position, allowing for the introduction of diverse pharmacological groups.

Moreover, 3-Chloromethyl-5-methylpyridine Hydrochloride has been utilized in the development of antiviral agents. The structural motif of this compound is found to be compatible with viral protease inhibition, a key mechanism in antiviral drug design. By modifying the substituents around the pyridine ring, chemists have been able to generate potent inhibitors against a variety of viral enzymes.

The pharmaceutical industry has also leveraged 3-Chloromethyl-5-methylpyridine Hydrochloride in the synthesis of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an ideal candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have demonstrated that derivatives of this compound exhibit promising neuroprotective properties.

In addition to its pharmaceutical applications, 3-Chloromethyl-5-methylpyridine Hydrochloride has found utility in agrochemical research. The compound serves as a precursor for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants. Its structural versatility allows chemists to design molecules that are both effective and environmentally friendly.

The synthesis of 3-Chloromethyl-5-methylpyridine Hydrochloride typically involves multi-step organic reactions, starting from readily available pyridine derivatives. The process often includes chlorination and methylation steps to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

The safety profile of 3-Chloromethyl-5-methylpyridine Hydrochloride is another critical aspect that has been thoroughly evaluated. While the compound should be handled with appropriate precautions due to its reactivity, it does not pose significant health risks when stored and used under controlled conditions. Regulatory agencies have classified it as a non-hazardous substance under normal handling scenarios.

In conclusion, 3-Chloromethyl-5-methylpyridine Hydrochloride (CAS no. 1007089-84-0) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable in the development of drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is only expected to grow.